Cas no 1516915-79-9 (1-(3,5-Difluorophenyl)ethane-1-thiol)

1-(3,5-Difluorophenyl)ethane-1-thiol structure
1516915-79-9 structure
Product Name:1-(3,5-Difluorophenyl)ethane-1-thiol
CAS No:1516915-79-9
MF:C8H8F2S
MW:174.210927963257
CID:5699636
PubChem ID:80198560
Update Time:2024-03-01

1-(3,5-Difluorophenyl)ethane-1-thiol Chemical and Physical Properties

Names and Identifiers

    • EN300-1288540
    • 1516915-79-9
    • 1-(3,5-DIFLUOROPHENYL)ETHANE-1-THIOL
    • AKOS018760616
    • SCHEMBL21216527
    • Benzenemethanethiol, 3,5-difluoro-α-methyl-
    • 1-(3,5-Difluorophenyl)ethane-1-thiol
    • Inchi: 1S/C8H8F2S/c1-5(11)6-2-7(9)4-8(10)3-6/h2-5,11H,1H3
    • InChI Key: AQYQUUJRWGCLKY-UHFFFAOYSA-N
    • SMILES: SC(C)C1C=C(C=C(C=1)F)F

Computed Properties

  • Exact Mass: 174.03147775g/mol
  • Monoisotopic Mass: 174.03147775g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 119
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 1Ų

Experimental Properties

  • Density: 1?+-.0.06 g/cm3(Predicted)
  • Boiling Point: 192.5±25.0 °C(Predicted)
  • pka: 9.28±0.10(Predicted)

1-(3,5-Difluorophenyl)ethane-1-thiol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1288540-1.0g
1-(3,5-difluorophenyl)ethane-1-thiol
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$0.0 2023-06-07
Enamine
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$468.0 2023-10-01
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$490.0 2023-10-01
Enamine
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1-(3,5-difluorophenyl)ethane-1-thiol
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$513.0 2023-10-01
Enamine
EN300-1288540-500mg
1-(3,5-difluorophenyl)ethane-1-thiol
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$535.0 2023-10-01
Enamine
EN300-1288540-1000mg
1-(3,5-difluorophenyl)ethane-1-thiol
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$557.0 2023-10-01
Enamine
EN300-1288540-2500mg
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Enamine
EN300-1288540-5000mg
1-(3,5-difluorophenyl)ethane-1-thiol
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$1614.0 2023-10-01
Enamine
EN300-1288540-10000mg
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$2393.0 2023-10-01
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